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Compound of Interest

Compound Name: Sertindole-d4

Cat. No.: B12428311 Get Quote

For immediate reference, Sertindole-d4 requires disposal as hazardous chemical waste

through an approved waste disposal plant. Do not dispose of it in standard trash or down the

drain.

This document provides essential safety and logistical information for the proper disposal of

Sertindole-d4, a deuterated form of the antipsychotic medication Sertindole. The following

procedures are designed to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations. Sertindole is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1].

Hazard Summary
Before handling Sertindole-d4 for disposal, it is crucial to be aware of its primary hazards.
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Hazard Statement Classification Precautionary Statement

Harmful if swallowed[1][2]
Acute Toxicity, Oral (Category

4)[1]

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.[1]

Very toxic to aquatic life with

long lasting effects[1]

Acute and Chronic Aquatic

Toxicity (Category 1)[1]

Avoid release to the

environment. Collect spillage.

[1]

Causes skin irritation[3] Skin Irritation 2[3]
Wash skin thoroughly after

handling.[1]

Causes serious eye irritation[3] Eye Irritation 2A[3]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

May cause respiratory

irritation[3]

Specific Target Organ Toxicity -

Single Exposure 3[3]

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[3]

This table summarizes the key hazards associated with Sertindole, the parent compound of

Sertindole-d4. It is essential to handle the deuterated form with the same precautions.

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of Sertindole-d4 and its

contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles with side-shields, protective gloves, and

impervious clothing[1].

If there is a risk of aerosol formation, use a suitable respirator[1].
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2. Waste Segregation and Collection:

Do not mix Sertindole-d4 waste with other waste streams.

Collect all Sertindole-d4 waste, including unused product, contaminated labware (e.g.,

pipette tips, vials), and spill cleanup materials, in a designated, sturdy, and leak-proof

container[4].

The container must be compatible with the chemical and clearly labeled as "Hazardous

Waste" with the full chemical name "Sertindole-d4"[4].

3. Container Management:

Keep the hazardous waste container securely sealed at all times, except when adding

waste[4].

Store the sealed container in a designated secondary containment area away from

incompatible materials to prevent accidental spills or leaks[4].

The storage area should be cool, well-ventilated, and away from direct sunlight and sources

of ignition[1].

4. Spill Management:

In case of a spill, absorb the material with a finely-powdered liquid-binding material such as

diatomite or universal binders[1].

Decontaminate the affected surfaces and equipment by scrubbing with alcohol[1].

Collect all contaminated materials and dispose of them as hazardous waste according to this

protocol[1].

5. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor[4].
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Dispose of the contents and the container at an approved waste disposal plant[1].

Crucially, do not dispose of Sertindole-d4 in household garbage or allow it to enter the

sewage system[2].

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sertindole-d4.
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Start: Have Sertindole-d4 for Disposal

Is the material considered waste?

Wear appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Yes
Do NOT dispose down the drain

or in regular trash.

No, but needs disposal

Is it a spill?

Collect in a designated,
labeled, and sealed

hazardous waste container.

Store container in a
secondary containment area.

No
Absorb with inert material.

Decontaminate area.

Yes

Contact Environmental Health & Safety (EHS)
or approved waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Sertindole-d4.
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Experimental Protocols
No specific experimental protocols for the disposal of Sertindole-d4 were cited in the reviewed

safety data sheets. The standard procedure is chemical waste disposal as outlined above.

Chemical decomposition methods are generally not recommended without specific, validated

protocols and should only be performed by trained professionals in appropriate facilities.

Quantitative Data
The safety data sheets reviewed for Sertindole do not specify any occupational exposure limit

values[1]. Therefore, no quantitative data for exposure is available for inclusion. Always handle

this compound with care to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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